(3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

• Molecular Formula: C7H10BrN3O2
• Molecular Weight: 248.08 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-bromo-2-methylpyrazol-3-yl)propanoic acid
• InChI: InChI=1S/C7H10BrN3O2/c1-11-7(4(8)3-10-11)5(9)2-6(12)13/h3,5H,2,9H2,1H3,(H,12,13)/t5-/m1/s1
• InChI Key: ZALWLYUPKJZPGE-RXMQYKEDSA-N
• Isomeric SMILES: CN1C(=C(C=N1)Br)[C@@H](CC(=O)O)N
• Canonical SMILES: CN1C(=C(C=N1)Br)C(CC(=O)O)N

Description

(3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid ( 1847395-74-7) is a chiral, high-value molecular building block of significant interest in medicinal chemistry and drug discovery. Its molecular formula is C7H10BrN3O2, with a molecular weight of 248.08 g/mol . The compound features a brominated, N-methylated pyrazole core linked to a propanoic acid side chain bearing a stereospecific (R)-amino group, making it a versatile scaffold for the synthesis of more complex target molecules. This structure is classified as a key intermediate in pharmaceutical research, particularly in the development of targeted protein degraders (PROTACs) and other small-molecule therapeutics . The 4-bromo substituent on the pyrazole ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald couplings, enabling rapid diversification of the core structure. The presence of both amino and carboxylic acid functional groups allows for peptide coupling or amide bond formation, facilitating its integration into larger molecular architectures. Recent research published in Cell demonstrates the critical role of specialized chemical libraries, discovered through large-scale molecular docking, in identifying potent modulators for challenging drug targets like the cystic fibrosis transmembrane conductance regulator (CFTR) . This highlights the importance of unique, chiral building blocks like (3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid in modern ion channel drug discovery campaigns. Furthermore, its application extends to the synthesis of pyrazole-containing compounds investigated for antitumor activity, underscoring its value in oncology research . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid typically involves the reaction of 4-bromo-1-methyl-1H-pyrazole with appropriate reagents to introduce the amino and propanoic acid groups. The reaction conditions often include the use of solvents such as dimethyl sulfoxide (DMSO) and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom in the pyrazole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced forms of the compound, and substitution reactions can result in various substituted derivatives .

Scientific Research Applications

(3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antileishmanial and antimalarial effects.

Medicine: Explored for its potential therapeutic applications in treating diseases caused by parasites.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid involves its interaction with specific molecular targets and pathways. For instance, pyrazole derivatives are known to inhibit certain enzymes and disrupt cellular processes in parasites, leading to their antileishmanial and antimalarial activities . The exact molecular targets and pathways may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The table below compares the target compound with two close analogues from the evidence:

Compound Name	Pyrazole Substituents	Propanoic Acid Position	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Target Compound	4-Bromo, 1-methyl	3	C₇H₁₀BrN₃O₂	248.08	1847395-74-7
3-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid (Compound A)	4-Bromo, 5-methyl, 3-CF₃	3	C₉H₉BrF₃N₂O₂	328.08	1001518-85-9
2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic Acid (Compound B)	4-Bromo, 5-methyl, 3-CF₃	2	C₉H₉BrF₃N₂O₂	328.08	1005584-44-0

Key Differences:

Substituents on Pyrazole: The target compound has a methyl group at the 1-position and bromine at the 4-position, whereas Compounds A and B feature a trifluoromethyl (CF₃) group at the 3-position and an additional methyl at the 5-position .

Position of Propanoic Acid: The target compound’s propanoic acid is attached at the 3-position of the pyrazole, while Compound B’s is at the 2-position. This positional isomerism may alter hydrogen-bonding patterns (e.g., with biological targets or in crystal packing) .

Steric and Electronic Effects :

• The CF₃ group in Compounds A and B introduces stronger electron-withdrawing effects, which could stabilize the pyrazole ring against nucleophilic attack. In contrast, the target’s methyl group provides steric hindrance without significantly altering electronic properties .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (3R)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid, and how are reaction conditions optimized?

• Methodology : The compound is synthesized via multi-step organic reactions, often starting with functionalization of the pyrazole ring. For example, bromination and alkylation reactions are critical for introducing substituents. Key steps include:

• Nucleophilic substitution : Bromine introduction at the 4-position of the pyrazole ring under controlled temperatures (e.g., 0–5°C) using N-bromosuccinimide (NBS) .
• Chiral resolution : The (3R)-stereochemistry is achieved via asymmetric synthesis or enzymatic resolution, with monitoring by chiral HPLC .
• Optimization : Reaction parameters like solvent polarity (e.g., DMF or THF), catalyst selection (e.g., Pd for cross-coupling), and temperature gradients are adjusted to maximize yield (typically 60–80%) and enantiomeric excess (>95%) .

Q. Which spectroscopic and crystallographic techniques are employed for structural characterization?

• Spectroscopy :

• NMR : $^1$H and $^13$C NMR confirm substituent positions and stereochemistry. For instance, the 4-bromo group on pyrazole shows a distinct downfield shift (~7.5 ppm in $^1$H NMR) .
• IR : Carboxylic acid O–H stretches (~2500–3000 cm$^{-1}$) and amine N–H bends (~1600 cm$^{-1}$) validate functional groups .
  • Crystallography : X-ray diffraction (using SHELX software) resolves the 3D structure, confirming the (3R)-configuration and intermolecular hydrogen bonding patterns critical for stability .

Q. What preliminary biological activities have been reported for this compound?

• Enzyme inhibition : The brominated pyrazole moiety exhibits competitive inhibition against kinases (e.g., EGFR) with IC$_{50}$ values in the micromolar range, likely due to halogen bonding with active-site residues .
• Antimicrobial screening : Analogous compounds with bromo-substituted heterocycles show moderate activity against Gram-positive bacteria (MIC: 16–32 µg/mL) via membrane disruption .

Advanced Research Questions

Q. How does the (3R)-stereochemistry influence binding affinity in enzyme-substrate interactions?

• Mechanistic insight : Molecular docking studies reveal that the (3R)-configuration aligns the amino group for optimal hydrogen bonding with catalytic residues (e.g., Asp189 in trypsin-like proteases). Enantiomeric inversion to (3S) reduces binding energy by ~2 kcal/mol, as shown in free-energy perturbation simulations .
• Experimental validation : Kinetic assays using enantiopure samples demonstrate a 5-fold difference in $K_i$ values between (3R) and (3S) forms, confirming stereospecificity .

Q. How can computational modeling resolve contradictions in reported biological data?

• Case study : Discrepancies in IC$_{50}$ values across studies may arise from assay conditions (e.g., pH, co-solvents). Quantum mechanical/molecular mechanical (QM/MM) simulations can model protonation states of the carboxylic acid group, which affect ligand-receptor interactions. For example, the deprotonated form at pH 7.4 enhances binding to zinc-dependent enzymes .
• Validation : Correlate computed binding energies with experimental IC$_{50}$ values using linear regression ($R^2 > 0.85$) to identify outliers and refine protocols .

Q. What strategies mitigate challenges in scaling up synthesis while maintaining enantiopurity?

• Continuous flow chemistry : Microreactors with immobilized chiral catalysts (e.g., L-proline derivatives) enable high-throughput synthesis (≥90% yield) and reduce racemization risks .
• In-line monitoring : PAT (Process Analytical Technology) tools like FTIR and Raman spectroscopy track reaction progress and enantiomeric excess in real time, allowing dynamic adjustments .